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Compound of Interest

Compound Name: 12-Hydroxydihydrochelirubine

Cat. No.: B1204688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide serves to provide the fundamental physicochemical properties of the

compound 12-Hydroxydihydrochelirubine. While extensive biological data, including detailed

experimental protocols and established signaling pathways, are not readily available in the

current body of scientific literature, this document summarizes the core molecular information.

Core Molecular Data
A critical first step in the evaluation of any potential therapeutic agent is the characterization of

its basic molecular properties. This information is foundational for a wide range of applications,

from dosage calculations to the interpretation of spectroscopic data. The molecular formula and

weight of 12-Hydroxydihydrochelirubine are summarized below.

Property Value Source

Molecular Formula C21H17NO6 J-GLOBAL[1]

Molecular Weight 379.368 g/mol J-GLOBAL[1]

Table 1: Physicochemical Properties of 12-Hydroxydihydrochelirubine. This table outlines the

fundamental molecular characteristics of 12-Hydroxydihydrochelirubine.
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Further Research and Context
12-Hydroxydihydrochelirubine is a derivative of chelirubine, a benzophenanthridine alkaloid.

[1] Alkaloids in this class are known to possess a variety of biological activities. However,

specific experimental studies detailing the synthesis, biological activity, and mechanism of

action of 12-Hydroxydihydrochelirubine are not extensively documented in publicly

accessible databases.

For researchers interested in the potential pharmacological profile of this compound, a logical

starting point would be to investigate the known activities of its parent compound, chelirubine.

This could provide insights into the potential, albeit unconfirmed, therapeutic areas for 12-
Hydroxydihydrochelirubine.

Due to the absence of detailed experimental data and established signaling pathways for 12-
Hydroxydihydrochelirubine, the creation of diagrams for signaling pathways or experimental

workflows as requested is not feasible at this time. Further primary research would be required

to elucidate these aspects of the compound's pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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